Cas no 1057343-95-9 (4-Aminoadamantane-1-carboxylic acid)

• Product Name: 4-Aminoadamantane-1-carboxylic acid
• CAS No: 1057343-95-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD09038290
• CID: 820063
• PubChem ID: 21099789
• Update Time: 2025-04-19

4-Aminoadamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminoadamantane-1-carboxylic acid
• Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 4-amino-
• AK114744
• KB-240209
• MolPort-015-142-662
• SureCN329023
• 4-Aminotricyclo[3.3.1.1(3,7)]decane-1-carboxylic acid
• 5-Carboxy-2-Aminoadamantane
• 4-Aminoadamantane-1-Carbocylic acid
• 4-Aminotricyclo[3.3.1.13,7]decane-1-carboxylic acid

• MDL： MFCD09038290
• Inchi： 1S/C11H17NO2/c12-9-7-1-6-2-8(9)5-11(3-6,4-7)10(13)14/h6-9H,1-5,12H2,(H,13,14)
• InChI Key： SOJVRVUWBAQBHZ-UHFFFAOYSA-N
• SMILES： OC(C12CC3CC(C1)C(C(C3)C2)N)=O

Computed Properties

• Exact Mass: 195.12601
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.267
• Boiling Point: 343.8 ℃ at 760 mmHg
• Flash Point: 161.7 °C
• PSA: 63.32
• LogP: 1.92490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives